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Compound of Interest

Compound Name: Tripropylborane

Cat. No.: B075235 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for

tripropylborane. The information is intended to equip laboratory personnel with the knowledge

necessary to work with this reagent safely.

Hazard Identification and Physical Properties
Tripropylborane is a colorless, flammable liquid with a characteristic fishy odor.[1] It is crucial

to understand its physical and chemical properties to handle it safely.

Table 1: Physical and Chemical Properties of Tripropylborane
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Property Value Source(s)

Chemical Formula C₉H₂₁B [1][2]

Molar Mass 140.07 g/mol [1][2]

Appearance Colorless liquid [1][3]

Odor Fishy [1]

Density 0.7204 g/mL [1]

Melting Point -56 °C [1]

Boiling Point 159 °C [1]

Solubility

Soluble in organic solvents

(e.g., ethers, aromatic

hydrocarbons); Insoluble in

water.

[1][3]

Reactivity Reacts with oxygen.[3]

Health Hazards and First Aid Measures
Tripropylborane is irritating to the skin, eyes, and respiratory tract.[1] Direct contact should be

avoided at all times.

Experimental Protocol: First Aid Procedures
In case of exposure, follow these steps immediately:

Eye Contact:

Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids.

Seek immediate medical attention.

Skin Contact:
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Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing and shoes.

Seek medical attention if irritation persists.

Inhalation:

Move the individual to fresh air at once.

If breathing has stopped, perform artificial respiration.

Keep the person warm and at rest.

Seek immediate medical attention.

Ingestion:

Do not induce vomiting.

If the person is conscious, rinse their mouth with water.

Never give anything by mouth to an unconscious person.

Seek immediate medical attention.

Handling and Storage Protocols
Proper handling and storage are critical to prevent accidents and exposure.

Experimental Protocol: Safe Handling
Ventilation: Always work in a well-ventilated area, preferably in a chemical fume hood.

Inert Atmosphere: Due to its reactivity with air, handle tripropylborane under an inert

atmosphere, such as nitrogen or argon.[1][3]

Ignition Sources: Keep away from open flames, sparks, and heat.[1][4] Use spark-proof tools

and explosion-proof equipment.[4]
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Personal Protective Equipment (PPE): Wear appropriate PPE at all times. This includes:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A flame-retardant lab coat and closed-toe shoes.

Grounding: Ground and bond containers when transferring material to prevent static

discharge.

Experimental Protocol: Storage
Container: Store in a tightly closed container.

Atmosphere: Store under an inert gas (e.g., nitrogen) to maintain stability.[3]

Location: Keep in a cool, dry, and well-ventilated area away from incompatible substances

and sources of ignition.[4]

Segregation: Store away from oxidizing agents.

Emergency Procedures
In the event of a spill or fire, follow these procedures carefully.

Firefighting Measures
Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam.[4]

Unsuitable Extinguishing Media: Do not use water, as it may react with the substance.

Firefighter Protection: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Spill Response Workflow
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Immediate Actions Containment & Cleanup Decontamination & Disposal

Evacuate Immediate Area Ensure Adequate Ventilation Eliminate Ignition Sources Cover with Inert Absorbent
(e.g., sand, vermiculite) Collect with Non-Sparking Tools Place in a Sealed Container Decontaminate Spill Area Decontaminate PPE Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for handling a tripropylborane spill.

Experimental Protocol: Spill Cleanup
Evacuate and Ventilate: Immediately evacuate the area and ensure it is well-ventilated.

Eliminate Ignition Sources: Remove all sources of heat, sparks, and flames from the vicinity.

Containment:

Wear appropriate PPE, including respiratory protection if necessary.

Cover the spill with a non-combustible absorbent material such as sand, earth, or

vermiculite. Do not use combustible materials like paper towels.

Collection:

Using non-sparking tools, carefully collect the absorbed material and place it into a tightly

sealed container for disposal.

Decontamination:

Decontaminate the spill area with a suitable solvent, followed by washing with soap and

water.

All cleaning materials should be collected and disposed of as hazardous waste.

Reporting: Report the incident to the appropriate safety officer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chembk.com [chembk.com]

2. Tripropylborane | C9H21B | CID 14224 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. solubilityofthings.com [solubilityofthings.com]

4. tcichemicals.com [tcichemicals.com]

To cite this document: BenchChem. [Tripropylborane: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075235#tripropylborane-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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